Cas no 2274497-89-9 (1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine)

• Product Name: 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine
• CAS No: 2274497-89-9
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 6607483
• PubChem ID: 165761167
• Update Time: 2025-10-10

1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37152451
• 2274497-89-9
• 1-(6-chloropyridazine-3-carbonyl)piperidin-3-amine
• 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine

• Inchi： 1S/C10H13ClN4O/c11-9-4-3-8(13-14-9)10(16)15-5-1-2-7(12)6-15/h3-4,7H,1-2,5-6,12H2
• InChI Key： HFIBHVAJGQOWMW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCCC(C2)N)=O)N=N1

Computed Properties

• Exact Mass: 240.0777887g/mol
• Monoisotopic Mass: 240.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine

Introduction to 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine and Its Significance in Modern Chemical Biology

1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine) (CAS No: 2274497-89-9) represents a fascinating compound in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery. The synergistic interplay of the pyridazine and piperidine moieties, coupled with the presence of a chloro substituent, imparts unique chemical properties that make it a valuable scaffold for further derivatization and exploration.

The molecular framework of 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine) is built around a central piperidine ring, which is a common motif in many biologically active molecules. The piperidine ring is known for its ability to enhance solubility and bioavailability, making it an attractive component in drug design. Attached to this ring is a carbonyl group linked to a 6-chloropyridazine moiety. The chloropyridazine segment introduces electrophilic centers that can participate in various chemical reactions, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. Among these pathways, those involving kinases and other enzyme families have been extensively studied due to their critical roles in cellular signaling and disease progression. The structure of 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine) suggests that it may interact with such targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop therapies that can modulate these pathways effectively. The chloropyridazine moiety in 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine) provides a scaffold that can be modified to enhance binding affinity and selectivity towards particular kinase targets.

Recent advancements in computational chemistry and molecular modeling have accelerated the process of identifying potential drug candidates like 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine). These techniques allow researchers to predict how a molecule will interact with biological targets at the atomic level. By leveraging these tools, scientists can optimize the structure of the compound to improve its pharmacological properties. For instance, virtual screening can help identify which derivatives of this compound may have enhanced binding affinity for specific kinases or other therapeutic targets.

The synthesis of 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro substituent at the pyridazine ring is particularly critical, as it influences the reactivity and subsequent functionalization of the molecule. Researchers often employ palladium-catalyzed cross-coupling reactions to construct the core pyridazine-piperidine framework efficiently.

In addition to its potential as a kinase inhibitor, 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine) may also exhibit other biological activities. For example, its structure resembles certain antiviral and anti-inflammatory agents, suggesting that it could be explored for these therapeutic applications as well. The versatility of this scaffold makes it an attractive platform for medicinal chemists seeking to develop novel treatments for diverse diseases.

The importance of developing new chemical entities like 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine cannot be overstated in today's pharmaceutical landscape. With increasing resistance to existing drugs and the emergence of new diseases, there is a continuous need for innovative therapeutic solutions. The chemical biology community plays a crucial role in this endeavor by designing and synthesizing molecules with tailored properties that can address unmet medical needs.

In conclusion, 1-(6-Chloropyridazine-3-carbonyl)piperidin-3-amine) (CAS No: 2274497-89-9) represents a significant advancement in the field of chemical biology. Its unique structure and potential applications in drug discovery make it a compelling target for further research. As our understanding of biological pathways continues to grow, compounds like this one will undoubtedly play a crucial role in developing new therapies that improve human health.